Chlorthal-dimethyl
Chlorthal-dimethyl
Dacthal is a diester and a methyl ester.
Brand Name:
Vulcanchem
CAS No.:
1861-32-1
VCID:
VC0523568
InChI:
InChI=1S/C10H6Cl4O4/c1-17-9(15)3-5(11)7(13)4(10(16)18-2)8(14)6(3)12/h1-2H3
SMILES:
COC(=O)C1=C(C(=C(C(=C1Cl)Cl)C(=O)OC)Cl)Cl
Molecular Formula:
C10H6Cl4O4
Molecular Weight:
332.0 g/mol
Chlorthal-dimethyl
CAS No.: 1861-32-1
Cat. No.: VC0523568
Molecular Formula: C10H6Cl4O4
Molecular Weight: 332.0 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Dacthal is a diester and a methyl ester. |
|---|---|
| CAS No. | 1861-32-1 |
| Molecular Formula | C10H6Cl4O4 |
| Molecular Weight | 332.0 g/mol |
| IUPAC Name | dimethyl 2,3,5,6-tetrachlorobenzene-1,4-dicarboxylate |
| Standard InChI | InChI=1S/C10H6Cl4O4/c1-17-9(15)3-5(11)7(13)4(10(16)18-2)8(14)6(3)12/h1-2H3 |
| Standard InChI Key | NPOJQCVWMSKXDN-UHFFFAOYSA-N |
| Impurities | Dimethyl tetrachloroterephthalate is known to contain hexachlorobenzene at <0.3%. |
| SMILES | COC(=O)C1=C(C(=C(C(=C1Cl)Cl)C(=O)OC)Cl)Cl |
| Canonical SMILES | COC(=O)C1=C(C(=C(C(=C1Cl)Cl)C(=O)OC)Cl)Cl |
| Appearance | Solid powder |
| Boiling Point | 365.0 °C |
| Colorform | CRYSTALS FROM METHANOL COLORLESS CRYSTALS |
| Melting Point | 155-156 °C |
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